N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine

• IUPAC Name: N-(1,4-dithiepan-6-yl)-1-pyridin-2-yl-4,5,6,7-tetrahydroindazol-4-amine
• InChI: InChI=1S/C17H22N4S2/c1-2-7-18-17(6-1)21-16-5-3-4-15(14(16)10-19-21)20-13-11-22-8-9-23-12-13/h1-2,6-7,10,13,15,20H,3-5,8-9,11-12H2
• InChI Key: OJYZUUDPALOAQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)N(N=C2)C3=CC=CC=N3)NC4CSCCSC4
• Molecular Formula: C17H22N4S2
• Molecular Weight: 346.5 g/mol

Description

N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (DTPI) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. DTPI is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. The unique structural features of DTPI make it a promising candidate for the development of novel drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine is not fully understood. However, it has been proposed that N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine exerts its biological activity by binding to specific target proteins and modulating their function. For example, N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has been shown to inhibit the activity of protein kinase CK2 by binding to its active site.
Biochemical and Physiological Effects:
N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has been reported to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce the severity of seizures in animal models. N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has also been shown to modulate the activity of various enzymes and proteins involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in good yield. N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine also exhibits a range of biological activities, making it a versatile tool for investigating various biochemical and physiological processes. However, N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has some limitations for use in laboratory experiments. Its solubility in aqueous solutions is limited, which can make it difficult to use in certain assays. Additionally, N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has not been extensively studied in vivo, which limits its potential applications in preclinical research.

Future Directions

There are several future directions for research on N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine. One area of interest is the development of N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine derivatives with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine and its potential targets. Additionally, N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine could be further evaluated for its potential applications in the treatment of various diseases, including cancer, bacterial and fungal infections, and epilepsy.

Synthesis Methods

The synthesis of N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine involves the reaction of 1,4-dithiepane-6-carboxylic acid with 2-pyridylhydrazine and triethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting product is then reduced with sodium borohydride to obtain N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine in good yield.

Scientific Research Applications

N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and anticonvulsant activities. N-1,4-dithiepan-6-yl-1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine has also been investigated as a potential inhibitor of protein kinase CK2, which is a promising target for the development of anticancer drugs.